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Cat. No.: B1679940 Get Quote

Introduction

Pyridaben is a pyridazinone derivative widely recognized for its efficacy as a selective, contact

acaricide and insecticide.[1][2][3] It is primarily used to control phytophagous mites, aphids,

whiteflies, and other pests on a variety of agricultural and ornamental crops.[2][3] The rapid

knockdown effect and long residual activity of Pyridaben make it a valuable tool in integrated

pest management (IPM) programs.[1][2]

The primary mode of action for Pyridaben is the inhibition of the mitochondrial electron

transport chain.[1] Specifically, it is classified as a Mitochondrial Electron Transport Inhibitor

(METI), targeting Complex I (NADH:ubiquinone reductase or NADH dehydrogenase).[2][4][5][6]

This inhibition disrupts cellular respiration, preventing the production of ATP, which is essential

for cellular energy.[1][7] The blockage of the electron transport chain also leads to the

overproduction of reactive oxygen species (ROS), inducing oxidative stress, mitochondrial

dysfunction, and ultimately leading to cell death through apoptosis and autophagy.[4][7][8][9]

These application notes provide detailed protocols for key bioassays to evaluate the efficacy

and mechanism of action of Pyridaben. The intended audience includes researchers in

agrochemical development, toxicologists, and cell biologists.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the molecular mechanism of Pyridaben and a general

workflow for its bio-assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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